Cas no 70404-28-3 (6-AMINO-5-BENZYLAMINO-1-METHYLURACIL)
70404-28-3 structure
Product Name:6-AMINO-5-BENZYLAMINO-1-METHYLURACIL
CAS No:70404-28-3
MF:C12H14N4O2
MW:246.265161991119
CID:975088
PubChem ID:12500506
Update Time:2025-04-19
6-AMINO-5-BENZYLAMINO-1-METHYLURACIL Chemical and Physical Properties
Names and Identifiers
-
- 6-AMINO-5-BENZYLAMINO-1-METHYLURACIL
- 6-amino-5-(benzylamino)-1-methylpyrimidine-2,4-dione
- 6-Amino-5-(benzylamino)-1-methylpyrimidine-2,4(1H,3H)-dione
- DTXSID40500534
- FT-0620917
- 70404-28-3
- AKOS008962120
- DB-350363
-
- Inchi: 1S/C12H14N4O2/c1-16-10(13)9(11(17)15-12(16)18)14-7-8-5-3-2-4-6-8/h2-6,14H,7,13H2,1H3,(H,15,17,18)
- InChI Key: AVLHUERSENISNJ-UHFFFAOYSA-N
- SMILES: O=C1C(=C(N)N(C)C(N1)=O)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 246.11182
- Monoisotopic Mass: 246.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.46
6-AMINO-5-BENZYLAMINO-1-METHYLURACIL Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
70404-28-3 (6-AMINO-5-BENZYLAMINO-1-METHYLURACIL) Related Products
- 72816-88-7(6-Amino-1-benzyl-5-methylaminouracil)
- 72816-95-6(N-Phenylmethyl-7-methyluric Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk